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Compound of Interest

Compound Name: Hispidanin B

Cat. No.: B12388449 Get Quote

FOR RESEARCH USE ONLY. Not for use in humans or animals.

This document provides essential safety and logistical information for handling Hispidanin B in

a laboratory setting. Researchers, scientists, and drug development professionals should

review this information thoroughly before working with this compound. Hispidanin B is a

natural product with known cytotoxic properties; therefore, it must be handled with care to

minimize exposure and ensure a safe laboratory environment.

Chemical and Physical Properties
While detailed experimental data for Hispidanin B is limited, the following table summarizes its

known properties.
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Property Data Source

CAS Number 1616080-84-2 [1]

Molecular Formula C₄₂H₅₆O₆ [1]

Molecular Weight 656.89 g/mol [1]

Appearance Data not available

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

Storage
Stable under recommended

storage conditions
[1]

Toxicity Data
Hispidanin B has demonstrated cytotoxicity against various tumor cell lines. Specific LD50

values are not currently available. All personnel should handle this compound as a potent

cytotoxic agent.

Assay Type Cell Line IC₅₀ (µM)

Cytotoxicity SMMC7721 9.8

Cytotoxicity K562 13.7

Cytotoxicity SGC7901 10.7

Operational Plan for Safe Handling
A systematic approach is crucial for minimizing the risks associated with handling Hispidanin
B. The following procedures outline the necessary steps for safe operational workflow, from

receiving the compound to its final disposal.

Engineering Controls
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Ventilation: All work with Hispidanin B, especially handling of the solid compound or

preparation of stock solutions, should be conducted in a certified chemical fume hood or a

Class II Biological Safety Cabinet (BSC) to avoid inhalation of dust or aerosols.[1]

Safety Equipment: An accessible safety shower and eyewash station must be available in

the immediate work area.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory for all personnel handling Hispidanin B.

PPE Category Specification

Eye Protection
Chemical safety goggles or a face shield where

splashing is possible.

Hand Protection

Two pairs of chemotherapy-rated nitrile gloves.

Change gloves immediately if contaminated,

torn, or punctured.

Body Protection

A disposable, solid-front, back-closure

laboratory gown. Cuffs should be tucked into the

inner pair of gloves.

Respiratory Protection

A NIOSH-approved respirator may be required

for certain procedures, such as cleaning up

large spills. Consult your institution's

Environmental Health and Safety (EHS)

department.

Procedural Workflow
Receiving and Unpacking:

Upon receipt, inspect the package for any signs of damage or leakage.

Transport the unopened package to the designated laboratory area.

Don appropriate PPE before opening the package within a chemical fume hood.
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Preparation of Solutions:

Perform all weighing and reconstitution of the solid compound within a chemical fume hood.

Use a disposable, plastic-backed absorbent pad to cover the work surface.

Utilize sealed containers for mixing and storing solutions.

Experimentation:

Clearly label all containers with the compound name, concentration, date, and a "Cytotoxic"

hazard warning.

Minimize the generation of aerosols.

After completing the experimental work, decontaminate all surfaces and equipment.

Disposal Plan
Proper disposal of Hispidanin B and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation and Disposal
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Waste Type Disposal Procedure

Unused Hispidanin B (Solid or Solution)

Dispose of as hazardous chemical waste in a

designated, sealed, and clearly labeled

container. Follow all institutional, local, and

national regulations for hazardous waste

disposal.[1]

Contaminated Labware (e.g., vials, pipette tips)

Place in a designated "Cytotoxic Waste" sharps

container or a puncture-resistant waste

container.

Contaminated PPE (e.g., gloves, gown)
Carefully remove and place in a designated,

sealed "Cytotoxic Waste" bag.

Spill Cleanup Materials
Collect all materials used for spill cleanup in a

sealed, labeled hazardous waste container.

All waste must be handled by trained personnel and disposed of through the institution's

hazardous waste management program.

Visual Workflow for Safe Handling
The following diagram illustrates the key stages of the safe handling workflow for Hispidanin
B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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